Cas no 25173-68-6 (3-(3,4-Dichlorophenyl)propanoic acid)

• Product Name: 3-(3,4-Dichlorophenyl)propanoic acid
• CAS No: 25173-68-6
• MF: C₉H₈Cl₂O₂
• MW: 219.06462097168
• MDL: MFCD00016551
• CID: 284224
• PubChem ID: 141181
• Update Time: 2025-10-29

3-(3,4-Dichlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dichlorophenyl)propanoic acid
• 3-(3,4-DICHLOROPHENYL)PROPIONIC ACID
• 3,4-dichloroBenzenepropanoic acid
• Benzenepropanoic acid, 3,4-dichloro-
• 3,4-Dichloro-benzenepropanoic acid
• Benzenepropanoic acid,3,4-dichloro
• F3099-6485
• 3,4-Dichlorohydrocinnamic acid
• 3,4-Dichloro-beta-phenylpropionic acid
• beta-(3,4-Dichlorophenyl)propionic acid
• NHYJRLYFKZYPMO-UHFFFAOYSA-N
• 3-(3',4'-dichlorophenyl)propionic acid
• SBB016311
• 3(3,4-dichlorophenyl)propanoic acid
• RP27163
• AB01193
• 3-(3,4-dichlorophenyl)-propionic acid
• 3-(3,4-Dichlorophenyl)propan
• AKOS000206966
• SCHEMBL1206803
• DS-12467
• Z237515176
• 3-(3,4-Dichlorophenyl)propanoicacid
• MFCD00016551
• A817682
• Benzenepropanoic acid,3,4-dichloro-
• SY062468
• CS-W005300
• DTXSID00179841
• Y10268
• 3-(3,4-Dichlorophenyl)propanoic acid #
• FT-0656952
• AS-871/43475589
• 25173-68-6
• J-510566
• EN300-27152
• DB-021608
• DTXCID60102332

• MDL： MFCD00016551
• Inchi： 1S/C9H8Cl2O2/c10-7-3-1-6(5-8(7)11)2-4-9(12)13/h1,3,5H,2,4H2,(H,12,13)
• InChI Key： NHYJRLYFKZYPMO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCC(=O)O)Cl

Computed Properties

• Exact Mass: 217.99000
• Monoisotopic Mass: 217.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.392
• Melting Point: 97 °C
• Boiling Point: 339 ºC
• Flash Point: 159 ºC
• Refractive Index: 1.572
• PSA: 37.30000
• LogP: 3.01060
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(3,4-Dichlorophenyl)propanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature(BD79581)
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3,4-Dichlorophenyl)propanoic acid

3-(3,4-Dichlorophenyl)propanoic Acid (CAS No. 25173-68-6): Properties, Applications, and Market Insights

3-(3,4-Dichlorophenyl)propanoic acid (CAS No. 25173-68-6) is an organic compound belonging to the class of arylpropionic acids. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. With the increasing demand for specialty chemicals in research and industrial applications, 3-(3,4-dichlorophenyl)propanoic acid has emerged as a compound of interest for scientists and manufacturers alike.

The molecular structure of 3-(3,4-dichlorophenyl)propanoic acid features a propanoic acid chain attached to a 3,4-dichlorophenyl ring, which contributes to its unique chemical properties. This structure makes it a valuable intermediate in the synthesis of more complex molecules. Researchers often search for "CAS 25173-68-6 uses" or "3-(3,4-dichlorophenyl)propanoic acid synthesis" to explore its potential in various fields. The compound's melting point, solubility, and reactivity are key parameters that influence its applications.

In the pharmaceutical industry, 3-(3,4-dichlorophenyl)propanoic acid serves as a precursor for the development of non-steroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules. Its structural similarity to other propionic acid derivatives makes it a candidate for drug discovery programs. Recent studies have investigated its potential in addressing inflammation-related conditions, aligning with the growing interest in "anti-inflammatory compounds 2024" among researchers.

The agrochemical sector also benefits from 3-(3,4-dichlorophenyl)propanoic acid, where it is used in the synthesis of herbicides and plant growth regulators. With the global push toward sustainable agriculture, queries like "eco-friendly agrochemical intermediates" have surged, highlighting the need for compounds like this. Its role in developing crop protection agents underscores its importance in modern farming practices.

From a market perspective, the demand for 3-(3,4-dichlorophenyl)propanoic acid is influenced by trends in custom synthesis and contract manufacturing. Companies specializing in fine chemicals often list this compound in their portfolios, catering to clients in pharmaceuticals and agrochemicals. Searches for "suppliers of CAS 25173-68-6" reflect the commercial interest in this molecule. Additionally, the rise of green chemistry has prompted investigations into more sustainable production methods for such intermediates.

Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to characterize 3-(3,4-dichlorophenyl)propanoic acid. Researchers frequently look up "analytical methods for arylpropionic acids" to ensure purity and quality in their experiments. The compound's stability under various conditions is another area of interest, particularly for storage and handling protocols.

In material science, 3-(3,4-dichlorophenyl)propanoic acid has been explored for its potential in polymer modification and surface coatings. Its aromatic and carboxylic functional groups allow for interactions with other materials, making it useful in advanced material formulations. This aligns with the increasing searches for "functional organic intermediates for materials" in scientific databases.

Environmental and regulatory considerations are also critical when working with 3-(3,4-dichlorophenyl)propanoic acid. While it is not classified as hazardous under standard regulations, proper laboratory safety practices must be followed. Queries such as "handling arylpropionic acids safely" indicate the importance of safety in research and industrial settings.

Future research on 3-(3,4-dichlorophenyl)propanoic acid may focus on expanding its applications in biomedicine and green chemistry. With the pharmaceutical and agrochemical industries continuously evolving, this compound is likely to remain relevant. Searches for "emerging uses of dichlorophenyl compounds" suggest a sustained interest in its potential.

In summary, 3-(3,4-dichlorophenyl)propanoic acid (CAS No. 25173-68-6) is a multifaceted compound with significant applications across multiple industries. Its role as an intermediate in drug development, agrochemicals, and material science highlights its versatility. As research progresses and industries seek innovative solutions, this compound is poised to play a pivotal role in scientific and commercial advancements.